Cas no 1219957-20-6 (1-(3-Piperidinyl)-3-pyrrolidinol dihydrochloride)

• Product Name: 1-(3-Piperidinyl)-3-pyrrolidinol dihydrochloride
• CAS No: 1219957-20-6
• MF: C₉H₂₀Cl₂N₂O
• MW: 243.173900604248
• CID: 1027250
• PubChem ID: 53407961
• Update Time: 2025-06-28

1-(3-Piperidinyl)-3-pyrrolidinol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Piperidin-3-yl)pyrrolidin-3-ol dihydrochloride
• 1-(3-Piperidinyl)-3-pyrrolidinol dihydrochloride
• AKOS015845494
• 1-piperidin-3-ylpyrrolidin-3-ol;dihydrochloride
• SB43753
• 1219957-20-6
• 1-(Piperidin-3-yl)pyrrolidin-3-ol--hydrogen chloride (1/2)
• 1-(Piperidin-3-yl)pyrrolidin-3-oldihydrochloride
• DTXSID80696127

• MDL： MFCD13561540
• Inchi： 1S/C9H18N2O.2ClH/c12-9-3-5-11(7-9)8-2-1-4-10-6-8;;/h8-10,12H,1-7H2;2*1H
• InChI Key： YDXSOZLRZDJNAH-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC1CCN(C1)C1CNCCC1

Computed Properties

• Exact Mass: 242.0952687g/mol
• Monoisotopic Mass: 242.0952687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-(3-Piperidinyl)-3-pyrrolidinol dihydrochloride

Recent Advances in the Study of 1-(3-Piperidinyl)-3-pyrrolidinol Dihydrochloride (CAS: 1219957-20-6)

1-(3-Piperidinyl)-3-pyrrolidinol dihydrochloride (CAS: 1219957-20-6) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a building block for novel therapeutics targeting neurological and psychiatric disorders. This research brief synthesizes the latest findings on its synthesis, pharmacological properties, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role as a key intermediate in the synthesis of sigma-1 receptor ligands. The research demonstrated that 1-(3-Piperidinyl)-3-pyrrolidinol dihydrochloride exhibits high binding affinity to sigma-1 receptors, which are implicated in neuroprotection and cognitive enhancement. The study utilized molecular docking simulations and in vitro assays to validate its potential as a scaffold for developing new neuroprotective agents.

Further investigations have focused on the compound's pharmacokinetic profile. A preclinical study conducted by researchers at the University of California, San Francisco, revealed that 1-(3-Piperidinyl)-3-pyrrolidinol dihydrochloride has favorable blood-brain barrier permeability, making it a promising candidate for central nervous system (CNS) drug development. The study also noted its moderate metabolic stability in human liver microsomes, suggesting the need for further optimization to enhance its drug-like properties.

In addition to its neurological applications, recent work has explored the compound's utility in oncology. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 1-(3-Piperidinyl)-3-pyrrolidinol dihydrochloride exhibit inhibitory activity against certain cancer cell lines, particularly those associated with glioblastoma. The researchers attributed this activity to the compound's ability to modulate intracellular signaling pathways involved in cell proliferation and apoptosis.

Despite these promising findings, challenges remain in the clinical translation of 1-(3-Piperidinyl)-3-pyrrolidinol dihydrochloride. Issues such as dose-dependent toxicity and off-target effects need to be addressed through rigorous preclinical testing. However, the compound's versatility and pharmacological profile continue to make it a focal point of research in chemical biology and drug discovery.

In conclusion, 1-(3-Piperidinyl)-3-pyrrolidinol dihydrochloride (CAS: 1219957-20-6) represents a valuable tool for medicinal chemists and pharmacologists. Its dual role as a sigma-1 receptor ligand and a potential anticancer agent underscores its broad therapeutic potential. Future research should focus on optimizing its pharmacokinetic properties and exploring its efficacy in animal models of disease.